Cas no 2097999-95-4 (5-((4-Methyl-1,4-diazepan-1-yl)sulfonyl)thiazol-2-amine)

• Product Name: 5-((4-Methyl-1,4-diazepan-1-yl)sulfonyl)thiazol-2-amine
• CAS No: 2097999-95-4
• MF: C₉H₁₆N₄O₂S₂
• MW: 276.378938674927
• CID: 5724274
• PubChem ID: 91812356
• Update Time: 2025-11-05

5-((4-Methyl-1,4-diazepan-1-yl)sulfonyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-((4-methyl-1,4-diazepan-1-yl)sulfonyl)thiazol-2-amine
• starbld0035113
• AKOS026718369
• 5-[(4-methyl-1,4-diazepan-1-yl)sulfonyl]-1,3-thiazol-2-amine
• 2097999-95-4
• F2158-2018
• 2-Thiazolamine, 5-[(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-
• 5-((4-Methyl-1,4-diazepan-1-yl)sulfonyl)thiazol-2-amine

• Inchi： 1S/C9H16N4O2S2/c1-12-3-2-4-13(6-5-12)17(14,15)8-7-11-9(10)16-8/h7H,2-6H2,1H3,(H2,10,11)
• InChI Key： SYQJJBOLYBJEOF-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N)S1)(N1CCN(C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 276.07146811g/mol
• Monoisotopic Mass: 276.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 464.7±55.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes